2-(Acetyl-allyl-amino)-6-chloro-isonicotinic acid ethyl ester

• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol
• IUPAC Name: ethyl 2-[acetyl(prop-2-enyl)amino]-6-chloropyridine-4-carboxylate
• InChI: InChI=1S/C13H15ClN2O3/c1-4-6-16(9(3)17)12-8-10(7-11(14)15-12)13(18)19-5-2/h4,7-8H,1,5-6H2,2-3H3
• InChI Key: ZNIYCGQYLDVSCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=C1)Cl)N(CC=C)C(=O)C

Description

2-(Acetyl-allyl-amino)-6-chloro-isonicotinic acid ethyl ester is a useful research compound. Its molecular formula is C13H15ClN2O3 and its molecular weight is 282.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.0 g (25 mmol) 2-acetylamino-6-chloro-isonicotinic acid ethyl ester, 10.36 g (75 mmol) potassium carbonate and 4.23 ml (50 mmol) allyl bromide in 25 ml DMF is stirred at 60° C. for 24 h. The cooled mixture is diluted with water and TBME. The organic phase is washed with water, dried over Na2SO4 and evaporated. The product is purified by chromatography on silica gel (hexane/EtOAc 9/1) to yield the title compound as a yellowish oil.